Cas no 2349649-84-7 (Fmoc-L-Phe(2-OH,5-Cl)-OH)

• Product Name: Fmoc-L-Phe(2-OH,5-Cl)-OH
• CAS No: 2349649-84-7
• MF: C₂₄H₂₀ClNO₅
• MW: 437.872305870056
• CID: 5148265
• Update Time: 2025-06-08

Fmoc-L-Phe(2-OH,5-Cl)-OH Chemical and Physical Properties

Names and Identifiers

• N-Fmoc-5-chloro-2-hydroxy-L-phenylalanine
• Fmoc-L-Phe(2-OH,5-Cl)-OH
• Fmoc-Phe(2-OH,5-Cl)-OH

• Inchi： 1S/C24H20ClNO5/c25-15-9-10-22(27)14(11-15)12-21(23(28)29)26-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m0/s1
• InChI Key： ZIUPIAISTCIENL-NRFANRHFSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@H](C(=O)O)CC1C=C(Cl)C=CC=1O

Additional information on Fmoc-L-Phe(2-OH,5-Cl)-OH

Recent Advances in the Application of Fmoc-L-Phe(2-OH,5-Cl)-OH and Related Compounds in Chemical Biology and Pharmaceutical Research

The compound with CAS number 2349649-84-7, specifically the product Fmoc-L-Phe(2-OH,5-Cl)-OH, has garnered significant attention in recent chemical biology and pharmaceutical research. This modified amino acid derivative, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a chloro-substituted phenyl ring, serves as a critical building block in peptide synthesis and drug development. Its unique structural features enable precise control over peptide conformation and interactions, making it particularly valuable in the design of therapeutic peptides and peptidomimetics.

Recent studies have demonstrated the utility of Fmoc-L-Phe(2-OH,5-Cl)-OH in the development of targeted therapies. A 2023 publication in the Journal of Medicinal Chemistry highlighted its incorporation into novel peptide inhibitors of protein-protein interactions involved in cancer progression. The chloro and hydroxyl substitutions on the phenyl ring were shown to enhance binding affinity to specific oncogenic targets while maintaining favorable pharmacokinetic properties. This research underscores the compound's potential in creating more selective and potent anticancer agents.

In the field of material science, investigations into 2349649-84-7 have revealed interesting self-assembly properties. Researchers at MIT reported in Advanced Materials (2024) that derivatives of Fmoc-L-Phe(2-OH,5-Cl)-OH can form stable hydrogels with tunable mechanical properties. These biomaterials show promise for drug delivery applications, particularly for sustained release formulations of peptide-based therapeutics. The presence of both hydrophilic (hydroxyl) and hydrophobic (chloro, Fmoc) moieties contributes to the compound's amphiphilic character, enabling the formation of well-defined nanostructures.

From a synthetic chemistry perspective, new methodologies have been developed to efficiently incorporate Fmoc-L-Phe(2-OH,5-Cl)-OH into complex peptide sequences. A recent Nature Protocols article detailed optimized solid-phase peptide synthesis conditions that minimize side reactions associated with the sensitive hydroxyl and chloro substituents. These technical advances have expanded the accessibility of this building block for research groups working on peptide-based drug discovery programs.

Looking forward, the unique properties of 2349649-84-7 and its derivatives continue to inspire innovative applications. Current research directions include its use in the development of antimicrobial peptides with enhanced stability against enzymatic degradation, as well as in the creation of peptide-based biosensors. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in chemical biology and pharmaceutical research for years to come.